Cas no 2680800-78-4 (4-acetyl-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid)

• Product Name: 4-acetyl-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid
• CAS No: 2680800-78-4
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 5648690
• PubChem ID: 165919452
• Update Time: 2025-08-03

4-acetyl-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid
• 2680800-78-4
• EN300-28273496
• 4-acetyl-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid

• Inchi： 1S/C9H13NO5/c1-5(11)10-2-7(9(12)13)15-8-4-14-3-6(8)10/h6-8H,2-4H2,1H3,(H,12,13)
• InChI Key： RJVPDDPVHSCALW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CN(C(C)=O)C2COCC12

Computed Properties

• Exact Mass: 215.07937252g/mol
• Monoisotopic Mass: 215.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-acetyl-hexahydro-2H-furo3,4-b1,4oxazine-2-carboxylic acid

Comprehensive Analysis of 4-acetyl-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid (CAS No. 2680800-78-4): Properties, Applications, and Industry Trends

The compound 4-acetyl-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid (CAS No. 2680800-78-4) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This bicyclic derivative, characterized by its fused furo[3,4-b]oxazine core and acetyl-carboxylic acid functional groups, represents an important scaffold in medicinal chemistry. Recent literature highlights its role as a precursor for chiral auxiliaries and bioactive intermediates, particularly in the development of central nervous system (CNS) targeting molecules.

Structural analysis reveals that the hexahydro-2H-furo[3,4-b][1,4]oxazine framework provides exceptional conformational rigidity, making it valuable for molecular recognition studies. The presence of both acetyl and carboxylic acid moieties allows for diverse derivatization pathways, enabling researchers to fine-tune physicochemical properties. This versatility aligns with current industry demands for multifunctional building blocks in drug discovery programs, especially those addressing neurodegenerative disorders – a trending topic in biomedical research.

From a synthetic perspective, CAS 2680800-78-4 demonstrates remarkable stereochemical stability, a property highly sought after in asymmetric synthesis. The compound's fused heterocyclic system has shown promise in catalysis applications, particularly in enantioselective transformations. These characteristics position it as a valuable asset in green chemistry initiatives, responding to growing environmental concerns in chemical manufacturing.

The pharmaceutical industry has shown particular interest in derivatives of 4-acetyl-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid for their potential blood-brain barrier permeability. Computational studies suggest the scaffold's compatibility with GPCR-targeting drugs, making it relevant to current research on neuromodulators and psychiatric therapeutics. These applications connect with widespread public interest in mental health pharmaceuticals and cognitive enhancers.

Analytical characterization of CAS 2680800-78-4 reveals excellent chromatographic behavior, facilitating quality control in production. The compound's thermal stability profile makes it suitable for various formulation processes, addressing industry needs for heat-stable active pharmaceutical ingredients (APIs). Recent patents highlight its utility in extended-release formulations, a growing market segment driven by demand for patient-friendly dosage forms.

Emerging research explores the compound's potential in bioconjugation chemistry, particularly for developing targeted drug delivery systems. The carboxylic acid functionality enables efficient pegylation strategies, while the acetyl group allows for controlled release mechanisms. These features align with current trends in personalized medicine and theranostic applications, topics frequently searched in academic databases.

From a regulatory perspective, 4-acetyl-hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylic acid presents favorable compliance characteristics for international markets. Its metabolic stability and low toxicity profile make it attractive for preclinical development, addressing industry concerns about attrition rates in drug pipelines. These aspects resonate with current discussions about R&D efficiency in pharmaceutical forums.

The compound's crystalline properties have been investigated for co-crystal engineering applications, an area gaining traction in pharmaceutical solids research. Its ability to form hydrogen-bonded networks makes it valuable for developing improved solubility formulations, addressing the prevalent challenge of poorly water-soluble drugs – a persistent issue in drug development frequently searched by formulation scientists.

In material science applications, derivatives of CAS 2680800-78-4 have shown potential in smart material design. The rigid furo-oxazine structure contributes to molecular self-assembly properties, making it interesting for nanotechnology applications. These developments connect with growing interest in bioinspired materials and molecular electronics, trending topics in materials science research.

Ongoing studies explore the compound's utility in combinatorial chemistry libraries, particularly for diversity-oriented synthesis. Its privileged structure characteristics make it valuable for generating structurally novel compounds, addressing the pharmaceutical industry's need for new chemical entities. This application aligns with current high-throughput screening methodologies and AI-assisted drug design approaches.